N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine
Overview
Description
N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine, also known as BPIDINE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. BPIDINE is a diamine derivative that has been synthesized through various methods and has shown promising results in biochemical and physiological studies.
Mechanism of Action
N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine has been shown to bind to the dopamine transporter with high affinity, leading to the inhibition of dopamine reuptake. This results in an increase in dopamine levels in the synaptic cleft, leading to enhanced neurotransmission. This compound has also been shown to have a high selectivity for the dopamine transporter, with minimal effects on other neurotransmitter transporters.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the enhancement of locomotor activity, the reduction of cocaine-induced hyperactivity, and the prevention of cocaine-induced reinstatement of drug-seeking behavior. These effects have been attributed to the inhibition of dopamine reuptake and the subsequent increase in dopamine levels in the brain.
Advantages and Limitations for Lab Experiments
N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine has several advantages for use in lab experiments, including its high selectivity for the dopamine transporter and its potent inhibitory effects on dopamine reuptake. However, its limitations include its potential toxicity and the need for further studies to determine its long-term effects.
Future Directions
For research include the development of more efficient synthesis methods, the study of its potential therapeutic applications, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to determine its long-term effects and potential toxicity.
Scientific Research Applications
N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine has been extensively studied for its potential applications in scientific research. One of the main areas of research includes the study of its mechanism of action and biochemical and physiological effects. This compound has been shown to be a potent inhibitor of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This has led to its potential use in the treatment of various neurological and psychiatric disorders, such as Parkinson's disease and addiction.
properties
IUPAC Name |
N'-[(1-benzylpyrrolidin-3-yl)methyl]-N'-propan-2-ylethane-1,2-diamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N3/c1-15(2)20(11-9-18)14-17-8-10-19(13-17)12-16-6-4-3-5-7-16/h3-7,15,17H,8-14,18H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAWPHPUERYZSGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCN)CC1CCN(C1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201130581 | |
Record name | 1,2-Ethanediamine, N1-(1-methylethyl)-N1-[[1-(phenylmethyl)-3-pyrrolidinyl]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201130581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1353944-11-2 | |
Record name | 1,2-Ethanediamine, N1-(1-methylethyl)-N1-[[1-(phenylmethyl)-3-pyrrolidinyl]methyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353944-11-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Ethanediamine, N1-(1-methylethyl)-N1-[[1-(phenylmethyl)-3-pyrrolidinyl]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201130581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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